Cas no 73792-08-2 (Methyl 4-Amino-2-fluorobenzoate)

• Product name: Methyl 4-Amino-2-fluorobenzoate
• CAS No: 73792-08-2
• MF: C₈H₈FNO₂
• MW: 169.1530
• MDL: MFCD09037917
• CID: 554687
• PubChem ID: 21957875

Methyl 4-Amino-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-fluorobenzoate
• Benzoic acid,4-amino-2-fluoro-, methyl ester
• C8H8FNO2
• METHYL-4-AMINO-2-FLUOROBENZOATE
• Methyl 2-fluoro-4-aminobenzoate
• 4-amino-2-fluoro-benzoic acid methyl ester
• 4-Amino-2-fluorobenzoic acid methyl ester
• Benzoic acid, 4-amino-2-fluoro-, methyl ester
• methyl-2-fluoro-4-aminobenzoate
• methyl 4-amino-2-fluoro-benzoate
• BPAKMNNACPYTAY-UHFFFAOYSA-N
• BCP19224
• AB2893
• methyl 4-azanyl-2-fluoranyl-benzoate
• CM
• DTXSID00620787
• A837929
• EN300-108007
• SCHEMBL364243
• SY029551
• AKOS010973507
• AC-29969
• FT-0648700
• 2-fluoro-4-amino benzoic acid methyl ester
• 73792-08-2
• 4-Amino-2-fluoro-benzoic acid methyl ester, AldrichCPR
• MFCD09037917
• AMY6579
• GS-4025
• SB38512
• Z851819790
• CS-W004728
• 2-Fluoro-4-aminobenzoic acid methyl ester
• METHYL4-AMINO-2-FLUOROBENZOATE
• Methyl 4-Amino-2-fluorobenzoate

• MDL： MFCD09037917
• Inchi： 1S/C8H8FNO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,10H2,1H3
• InChI Key： BPAKMNNACPYTAY-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C([H])C=1C(=O)OC([H])([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 169.05400
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data available
• Density: 1.264±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 302℃ at 760 mmHg
• Flash Point: 136.638°C
• Refractive Index: 1.544
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 52.32000
• LogP: 1.77570

Methyl 4-Amino-2-fluorobenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Room temperature storage

Methyl 4-Amino-2-fluorobenzoate Customs Data

• HS CODE：2922499990
• Customs Data：

  China Customs Code:

  2922499990

  Overview:

  2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  P.Imported animals and plants\Quarantine of animal and plant products
  Q.Outbound animals and plants\Quarantine of animal and plant products
  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters